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Introduction: Neurotrophin 4 (NT-4), also known as NT-5, is a member of the neurotrophin
family of growth factors that plays a critical role in the survival, development, and function of
neurons.[1] It signals primarily through the Tropomyosin receptor kinase B (TrkB).[2] The
production of highly pure and biologically active recombinant NT-4 is essential for studying its
physiological roles and for potential therapeutic applications. This document provides a detailed
protocol for the expression of NT-4 in Escherichia coli, its purification from inclusion bodies, and
subsequent bioactivity assessment.

I. Overall Purification Strategy

The following protocol describes the production of recombinant human NT-4 (rh-NT-4) in E.
coli.[2][3] Since high-level expression in this system often leads to the formation of insoluble
and inactive protein aggregates known as inclusion bodies, the purification strategy involves
the following key stages:

o Expression: Induction of NT-4 expression in an E. coli host strain.

e Cell Lysis & Inclusion Body Isolation: Disruption of bacterial cells and collection of the
insoluble inclusion body fraction.

e Solubilization & Refolding: Denaturation of the aggregated protein followed by a controlled
refolding process to achieve the correct three-dimensional structure.
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o Chromatographic Purification: A multi-step chromatography process to purify the refolded,
active NT-4 from contaminants.[4][5]

e Quality Control & Bioactivity Assessment: Verification of purity, concentration, and biological
activity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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